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Compound of Interest

Compound Name: 4-Bromo-3-formylbenzoic acid

CAS No.: 776315-23-2

Cat. No.: B1374638

Get Quote

Executive Summary
4-Bromo-3-formylbenzoic acid (CAS 776315-23-2) is a critical pharmaceutical intermediate,

widely utilized in the synthesis of Bruton's Tyrosine Kinase (BTK) inhibitors and other bioactive

scaffolds. Its dual functionality—containing both a carboxylic acid and a reactive formyl

(aldehyde) group on a brominated aromatic core—creates a unique solubility profile that

presents both challenges and opportunities for purification.

This guide provides a definitive analysis of its solubility behavior, thermodynamic drivers, and

optimized purification protocols. By leveraging its pH-dependent solubility and specific solvent

interactions, researchers can achieve high-purity isolation while minimizing yield loss.

Physicochemical Profile
Understanding the molecular architecture is prerequisite to predicting solubility behavior.
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Property Data Note

Chemical Structure C₈H₅BrO₃
Aromatic ring with -COOH, -

CHO, and -Br substituents.[1]

Molecular Weight 229.03 g/mol
Moderate size, allowing for

significant lattice energy.

Acidity (pKa) ~3.5 – 3.8 (Predicted)

Comparable to substituted

benzoic acids; forms salts

readily with weak bases.

Polarity Amphiphilic

High polarity from -COOH/-

CHO; Lipophilicity from -

Br/Phenyl ring.

Thermal Stability Melting Point >230°C

High melting point indicates

strong intermolecular hydrogen

bonding (dimerization).

Solubility Landscape
The solubility of 4-Bromo-3-formylbenzoic acid is governed by the competition between the

strong crystal lattice energy (driven by carboxylic acid dimers) and solute-solvent interactions.

Qualitative Solubility Data
The following data synthesizes empirical observations from synthesis workflows and patent

literature.
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Solvent Class Specific Solvents Solubility Rating Mechanistic Insight

Polar Aprotic DMSO, DMF, NMP High (+++++)

Disrupts carboxylic

acid dimers via strong

H-bond acceptance;

ideal for reactions.

Polar Ethers THF, 2-MeTHF Good (++++)

Soluble, especially

upon heating. 2-

MeTHF is preferred

for green process

extraction.

Alcohols Methanol, Ethanol Moderate/High (+++)

Soluble, particularly at

elevated

temperatures.[2]

Warning: Potential for

acetal formation.

Esters Ethyl Acetate (EtOAc) Moderate (++)

Good for extraction

from acidified

aqueous phases;

often requires heating

for crystallization.

Aqueous Water (Neutral/Acidic) Insoluble (-)

Hydrophobic aromatic

core dominates; lattice

energy prevents

hydration.

Aqueous Base Na₂CO₃ / NaOH (aq) High (+++++)

Deprotonation to

carboxylate anion (

) confers complete

water solubility.

Hydrocarbons Hexane, Heptane Insoluble (--)

Used strictly as

antisolvents to drive

precipitation.
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Thermodynamic Modeling & Solvent Selection
Enthalpic Drivers: The dissolution in aprotic solvents (DMSO) is exothermic or weakly

endothermic due to the formation of strong solvent-solute H-bonds. In contrast, dissolution in

non-polar solvents is highly endothermic, as the solvent cannot overcome the energy

required to break the carboxylic acid dimers ($ \Delta H_{lattice} \gg \Delta H_{solvation} $).

The "Acetal Trap": In alcohols (MeOH/EtOH), particularly in the presence of trace acid, the

formyl group (-CHO) is susceptible to forming dimethyl/diethyl acetals.

Expert Recommendation: Avoid prolonged reflux in acidic methanol. If using alcohols for

recrystallization, ensure neutral conditions or use rapid cooling protocols.

Experimental Protocols
These protocols are designed to be self-validating systems. If the expected phase change does

not occur, check pH or temperature parameters immediately.

Protocol A: Acid-Base Swing Purification
(Recommended)
This method leverages the pH-dependent solubility to remove non-acidic impurities (e.g.,

brominated precursors, aldehydes without COOH).

Dissolution: Suspend crude 4-Bromo-3-formylbenzoic acid in Water (10 volumes).

Basification: Slowly add Saturated Na₂CO₃ or 1M NaOH with stirring until pH reaches 9–10.

The solid should dissolve completely to form a yellow/orange solution.

Validation: If solids remain, filter them off (these are non-acidic impurities).

Extraction (Optional): Wash the aqueous layer with Ethyl Acetate (2 volumes) to remove

organic-soluble, non-acidic byproducts. Discard the organic layer.

Precipitation: Cool the aqueous phase to 5–10°C. Slowly add 6M HCl dropwise while

monitoring pH.
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Observation: Massive precipitation will occur as pH passes 4.0. Continue acidifying to pH

1–2 to ensure maximum recovery.

Isolation: Filter the white/off-white solid. Wash with Cold Water followed by a small amount of

Hexane. Dry under vacuum at 45°C.

Protocol B: Recrystallization (Solvent/Antisolvent)
Best for removing trace inorganic salts or highly polar impurities.

Solvation: Dissolve the crude solid in the minimum amount of boiling Ethyl Acetate or THF.

Note: If using THF, keep temperature below 60°C to minimize degradation.

Clarification: If the solution is dark, treat with activated carbon (5 wt%) for 15 mins and filter

hot.

Crystallization: Remove the heat source. Slowly add n-Heptane (antisolvent) dropwise until a

persistent turbidity is observed.

Nucleation: Allow the mixture to cool slowly to room temperature, then chill to 0°C.

Collection: Filter the crystals and wash with a cold 1:3 mixture of EtOAc:Heptane.

Visualization of Workflows
Diagram 1: Solubility Decision Tree
This logic flow guides the researcher in selecting the correct solvent system based on the

intended application.
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Select Application

Chemical Reaction
(Nucleophilic Subst. / Coupling) Purification / Isolation Analysis (HPLC/NMR)

High Temp (>80°C)? Impurity Type? DMSO-d6 (NMR) Acetonitrile/Water (HPLC)

Use DMSO or DMF
(Excellent Solubility)

Yes

Use THF or 2-MeTHF
(Good Solubility)

No

Non-Acidic Organics Inorganic Salts

Protocol A:
Acid/Base Swing

(Water/NaOH -> HCl)

Protocol B:
Recrystallization

(EtOAc / Heptane)

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on thermal requirements and impurity

profiles.

Diagram 2: Acid-Base Purification Mechanism
Visualizing the phase transfer logic essential for Protocol A.
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Caption: The reversible pH-switch mechanism allowing separation of the target acid from non-

acidic contaminants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [Technical Guide: Solubility Profile & Purification of 4-
Bromo-3-formylbenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1374638/docs#technical-guide-solubility-profile-
purification-of-4-bromo-3-formylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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